Unii-9S9QL8JA6S
Description
Unii-9S9QL8JA6S is a synthetic compound that has drawn the attention of scientific researchers due to its potential applications in various fields. This compound is known for its unique properties, including its ability to act as a catalyst in various reactions.
Scientific Research Applications
Advances in Nanoparticle Synthesis : The development of new materials, particularly in the field of nanoparticles, is a key area of research. Innovations in this area have significant implications for various industries, including electronics, where they have facilitated the transition from vacuum tubes to modern semiconductors (Cushing, Kolesnichenko, & O'Connor, 2004).
Translating Research into Innovations : Efforts are being made to transform basic scientific research into practical applications that benefit society and the environment. This includes training and funding for STEM innovation and entrepreneurship (Giordan, Shartrand, Steig, & Weilerstein, 2011).
CRISPR-Cas9 Genome Engineering : The CRISPR-Cas9 technology is revolutionizing genome engineering, allowing for precise editing and modulation of DNA sequences. This has vast implications for understanding genome function and has potential applications in biotechnology and medicine (Hsu, Lander, & Zhang, 2014).
Collaborative Working Environments for Large Scale Models : In large scientific applications, collaborative environments are essential for remote development and data sharing, as seen in the development of the Unified Air Pollution Model (UNI-DEM) (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Impact of Scientific Research on Society : The relationship between scientific research, technology development, and societal impact is a growing area of interest. This includes ethical considerations and the role of science in shaping technological trajectories (Schuurbiers & Fisher, 2009).
CRISPR-Cas9 in Cell Biology : Cas9 tools are being developed for various applications in cell biology, including functional genomics and the creation of transgenic animal models. This promises a deeper understanding of the relationship between the genome and phenotype (Wang & Qi, 2016).
properties
IUPAC Name |
1-chloro-4-(2-phenylphenyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Cl/c19-16-12-10-15(11-13-16)18-9-5-4-8-17(18)14-6-2-1-3-7-14/h1-13H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LISOOWANSPLUPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21711-54-6 |
Source
|
| Record name | 4-Chloro-1,1':2',1''-terphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021711546 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-CHLORO-1,1':2',1''-TERPHENYL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9S9QL8JA6S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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